Cas no 10030-58-7 (Erythritol)

Erythritol structure
Erythritol structure
Product Name:Erythritol
CAS No:10030-58-7
MF:C4H10O4
MW:122.119801998138
CID:2656812
Update Time:2023-08-06

Erythritol Chemical and Physical Properties

Names and Identifiers

    • Erythritol
    • meso-Erythritol
    • Phycitol
    • Phycite
    • Erythrit
    • Erythrol
    • (2R,3S)-butane-1,2,3,4-tetrol
    • erythro-tetritol
    • Mesoerythritol
    • Erythrite
    • (2R,3S)-rel-Butane-1,2,3,4-tetraol
    • L-Erythritol
    • i-Erythritol
    • Erythritol [NF]
    • 1,2,3,4-Butanetetrol, (2R,3S)-rel-
    • Erythritol,meso-erythritol
    • Butanetetrol
    • NSC8099
    • UNXHWFMMPAWVPI-ZXZARUISSA-N
    • Erythritol (NF)
    • RA96B954X6
    • meso-1,2,3,4-Tetrahydroxybutane
    • (2S,3R)-butane-1,2,3,4-tetrol
    • (2r,3s)-butane-1,2,3,4-tetraol
    • meso-Ery
    • Inchi: 1S/C4H10O4/c5-1-3(7)4(8)2-6/h3-8H,1-2H2/t3-,4+
    • InChI Key: UNXHWFMMPAWVPI-ZXZARUISSA-N
    • SMILES: O[C@@H](CO)[C@@H](CO)O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 48
  • XLogP3: -2.3
  • Topological Polar Surface Area: 80.9
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